Cas no 1805453-42-2 (2-(Difluoromethyl)-5-hydroxy-3-iodopyridine-6-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-5-hydroxy-3-iodopyridine-6-carboxylic acid
• CAS No: 1805453-42-2
• MF: C₇H₄F₂INO₃
• MW: 315.01284122467
• CID: 4886803
• Update Time: 2025-05-22

2-(Difluoromethyl)-5-hydroxy-3-iodopyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-hydroxy-3-iodopyridine-6-carboxylic acid

• Inchi： 1S/C7H4F2INO3/c8-6(9)4-2(10)1-3(12)5(11-4)7(13)14/h1,6,12H,(H,13,14)
• InChI Key： JCDMHSQHCLHUGP-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(=O)O)N=C1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 2.2
• Topological Polar Surface Area: 70.4

Additional information on 2-(Difluoromethyl)-5-hydroxy-3-iodopyridine-6-carboxylic acid

2-(Difluoromethyl)-5-hydroxy-3-iodopyridine-6-carboxylic Acid: A Comprehensive Overview

The compound 2-(Difluoromethyl)-5-hydroxy-3-iodopyridine-6-carboxylic acid (CAS No. 1805453-42-2) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound, characterized by its unique structural features, has garnered attention due to its versatile applications and intriguing chemical properties.

The molecular structure of 2-(Difluoromethyl)-5-hydroxy-3-iodopyridine-6-carboxylic acid is defined by a pyridine ring system, which serves as the central framework. The substitution pattern includes a difluoromethyl group at the 2-position, a hydroxyl group at the 5-position, and an iodine atom at the 3-position, with a carboxylic acid group at the 6-position. This arrangement not only imparts the molecule with high chemical stability but also contributes to its unique electronic properties.

Recent studies have highlighted the potential of CAS No. 1805453-42-2 in drug design and development. The presence of the iodine atom at the 3-position significantly influences the molecule's pharmacokinetic properties, making it a promising candidate for targeting specific biological pathways. Additionally, the hydroxyl and carboxylic acid groups enhance the molecule's solubility and bioavailability, which are critical factors in drug delivery systems.

One of the most exciting developments involving 2-(Difluoromethyl)-5-hydroxy-3-iodopyridine-6-carboxylic acid is its role in targeted therapy for neurodegenerative diseases. Researchers have demonstrated that this compound exhibits potent antioxidant activity, which could be harnessed to mitigate oxidative stress—a key factor in conditions such as Alzheimer's disease and Parkinson's disease.

In terms of synthesis, CAS No. 1805453-42-2 is typically prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization reactions. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent purity levels, ensuring that this compound is accessible for both research and commercial applications.

The structural versatility of 2-(Difluoromethyl)-5-hydroxy-3-iodopyridine-6-carboxylic acid also extends to its applications in materials science. Its ability to form stable coordination complexes with metal ions has made it a valuable component in the development of novel sensors and catalytic materials.

Looking ahead, ongoing research into CAS No. 1805453-42-2 is expected to uncover even more applications across diverse fields such as agrochemicals, diagnostics, and advanced materials. The compound's unique combination of structural features and functional groups positions it as a key player in future scientific advancements.